6-[(ethylthio)methyl]-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(ethylsulfanylmethyl)-2-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C14H19N5S/c1-2-20-10-12-17-13(15)19-14(18-12)16-9-8-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H3,15,16,17,18,19)
• InChI Key: QHPIYLTUYXHMMD-UHFFFAOYSA-N
• Canonical SMILES: CCSCC1=NC(=NC(=N1)NCCC2=CC=CC=C2)N
• Molecular Formula: C14H19N5S
• Molecular Weight: 289.40 g/mol
• Solubility: 34.7 [ug/mL] (The mean of the results at pH 7.4)

Description

6-[(ethylthio)methyl]-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine, also known as EPTC, is a herbicide that has been widely used in agriculture to control weeds. It belongs to the group of triazine herbicides and is known for its selective action against grassy weeds. EPTC has been used for over 50 years and is still considered an important herbicide in many parts of the world.

Mechanism of Action

6-[(ethylthio)methyl]-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine works by inhibiting the synthesis of amino acids in plants, which leads to the death of the plant. It specifically inhibits the enzyme acetolactate synthase (ALS), which is involved in the biosynthesis of branched-chain amino acids. This leads to the accumulation of toxic compounds in the plant, which ultimately results in its death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on plants. It inhibits the activity of ALS, which leads to the accumulation of toxic compounds in the plant. This can cause a range of physiological effects, including stunted growth, chlorosis, and necrosis. This compound has also been shown to affect the uptake and metabolism of other nutrients, such as nitrogen and phosphorus.

Advantages and Limitations for Lab Experiments

6-[(ethylthio)methyl]-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine is a widely used herbicide in laboratory experiments due to its selective action against grassy weeds. It is relatively easy to synthesize and can be obtained in pure form. However, this compound has some limitations in laboratory experiments, including its potential toxicity to non-target organisms and its impact on soil and water quality. Careful consideration should be given to the use of this compound in laboratory experiments to ensure that it is used safely and responsibly.

Future Directions

There are several future directions for research on 6-[(ethylthio)methyl]-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine. One area of interest is the development of new herbicides that are more effective and have fewer environmental impacts. Another area of interest is the use of this compound in combination with other herbicides to improve weed control. Additionally, research could focus on the impact of this compound on soil and water quality and its potential toxicity to non-target organisms. Finally, there is a need for more research on the mode of action of this compound and its impact on plant physiology and metabolism.

Scientific Research Applications

6-[(ethylthio)methyl]-N-(2-phenylethyl)-1,3,5-triazine-2,4-diamine has been extensively studied for its herbicidal properties and its effect on the environment. It has been used in numerous research studies to investigate its mode of action, its efficacy against different weed species, and its impact on soil and water quality. This compound has also been studied for its potential use in combination with other herbicides to improve weed control.